N-(4-(N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[[1-(oxan-4-ylmethyl)pyrazol-4-yl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C17H22N4O4S/c1-13(22)19-15-2-4-17(5-3-15)26(23,24)20-16-10-18-21(12-16)11-14-6-8-25-9-7-14/h2-5,10,12,14,20H,6-9,11H2,1H3,(H,19,22)
• InChI Key: RDNBJBZZIXYTPO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CN(N=C2)CC3CCOCC3
• Molecular Formula: C17H22N4O4S
• Molecular Weight: 378.4 g/mol

Description

N-(4-(N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H22N4O4S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Coordination Chemistry : Pyrazole-acetamide derivatives, related to the compound , have been utilized to synthesize novel Co(II) and Cu(II) coordination complexes. These complexes demonstrate the effect of hydrogen bonding on self-assembly processes. Such coordination complexes are of interest due to their potential applications in the field of material science and their supramolecular architectures. The antioxidant activity of these complexes has also been studied, showing significant antioxidant properties (Chkirate et al., 2019).

Antimicrobial Evaluation

• Antimicrobial Agents : New heterocyclic compounds incorporating sulfamoyl moiety, akin to the chemical structure , have been synthesized for use as antimicrobial agents. These compounds have shown promising results in vitro for both antibacterial and antifungal activities, underscoring the potential of sulfamoyl-containing compounds in developing new antimicrobial therapies (Darwish et al., 2014).

Antitumor Activity

• Antitumor Applications : Novel acetamide derivatives, including those with pyrazole moieties, have been synthesized to evaluate their antitumor activity. Some of these compounds have been found to be more effective than the reference drug doxorubicin, highlighting their potential in cancer treatment (Alqasoumi et al., 2009).

Computational Analysis for Anti-amoebic Agents

• Anti-amoebic Agents : Computational studies on pharmaceutically critical molecules, including N-{4-[(4-amino-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)sulfonyl]phenyl}acetamide, have been conducted. These studies involve quantum mechanical calculations and molecular docking to investigate the molecule's electronic structure and potential as an anti-amoebic agent (Shukla & Yadava, 2020).